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Compound of Interest

Compound Name: Glucose pentasulfate potassium

Cat. No.: B569196 Get Quote

An In-depth Technical Guide on the Solubility and Stability of Glucose Pentasulfate
Potassium in Aqueous Solutions

Abstract
This technical guide provides a comprehensive overview of the solubility and stability

characteristics of Glucose Pentasulfate Potassium (GPP) in aqueous solutions. GPP, a

highly sulfated carbohydrate derivative, is of significant interest to researchers and drug

development professionals. This document consolidates available data on its solubility in

various solvents and its stability under different pH and temperature conditions. Detailed

experimental workflows and degradation pathways are presented to offer a thorough

understanding of the molecule's behavior in aqueous environments, which is critical for its

handling, formulation, and application in scientific research.

Introduction
Glucose Pentasulfate Potassium (CAS No: 359435-44-2) is a complex monosaccharide

derivative with five sulfate groups and five potassium counterions. Its highly ionic nature

governs its physicochemical properties, making it a subject of interest for various biochemical

and pharmaceutical applications, including its use as a reference standard for the drug

Sucralfate. A thorough understanding of its solubility and stability is paramount for developing

robust formulations and ensuring its efficacy and reliability in research settings.

Table 1: Physicochemical Properties of Glucose Pentasulfate Potassium
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Property Value Reference

Molecular Formula C₆H₇K₅O₂₁S₅

Molecular Weight Approx. 770.9 g/mol

Appearance White to Off-White Solid

Melting Point >145°C (with decomposition)

Hygroscopicity Hygroscopic

| Storage | Store at < -15°C to -20°C, keep dry, under inert gas | |

Solubility Profile
The solubility of GPP is dictated by its highly charged and polar structure. The presence of five

sulfate ester groups and associated potassium cations allows for strong interactions with polar

solvents.

Solubility in Various Solvents
GPP exhibits exceptional solubility in water, a characteristic attributed to the strong ion-dipole

interactions between the potassium sulfate groups and water molecules, along with an

extensive hydrogen bonding network. Its solubility in other solvent systems varies significantly.

The potassium counterions are noted to provide enhanced solubility characteristics compared

to other alkali metal counterions.

Table 2: Solubility of Glucose Pentasulfate Potassium in Various Solvents
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Solvent Type Solvent Solubility Rationale Reference

Polar Protic Water
Exceptionally
High / Highly
Soluble

Strong ion-
dipole
interactions
and extensive
hydrogen
bonding.

Ethanol Limited

Lower dielectric

constant

diminishes

stabilization of

the charged

species.

Polar Aprotic

Dimethyl

Sulfoxide

(DMSO)

Good

Strong dipolar

nature of DMSO

solvates both

cations and

anions.

| Non-Polar | Hexane, Benzene | Insoluble | Lack of favorable interactions between the ionic

compound and non-polar solvent. | |

Experimental Protocol: Solubility Determination
While specific quantitative solubility limits for GPP are not detailed in the provided literature, a

general qualitative and semi-quantitative protocol can be established based on standard

laboratory methods for determining solubility class.

Protocol:

Preparation: Weigh approximately 25 mg of Glucose Pentasulfate Potassium into a small,

clean test tube.

Solvent Addition: Add the selected solvent (e.g., purified water, ethanol, DMSO) in small,

measured portions (e.g., 0.25 mL increments) up to a total volume of 3 mL.
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Mixing: After each addition, cap the test tube and shake vigorously for 30-60 seconds to

facilitate dissolution. Visual observation against a dark background can help determine if the

solid has dissolved.

Observation: Record the volume of solvent required to completely dissolve the solute. The

solubility can be qualitatively classified (e.g., very soluble, soluble, slightly soluble) based on

the amount of solvent needed.

Confirmation (for acidic/basic compounds): For solubility in acidic or basic solutions, the pH

can be readjusted after dissolution to see if the original water-insoluble compound

precipitates, confirming that a salt was formed.
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Preparation

Dissolution & Observation

Weigh ~25 mg of GPP
into a test tube

Add measured aliquot
of solvent (e.g., 0.25 mL)

Vigorously shake
(30-60 seconds)

Visually inspect
for undissolved solid

Solid remains

Record total solvent volume
and classify solubility

Fully dissolved
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Acidic Conditions (pH 1-3) Neutral Conditions (pH 7-9) Alkaline Conditions (pH > 10)

Glucose Pentasulfate
Potassium (GPP)

Rapid Acid-Catalyzed
Hydrolysis

Maximum Stability
(Minimal Hydrolysis)

Base-Catalyzed
Hydrolysis

Degradation Products:
Glucose + K₂SO₄

Nucleophilic Attack by OH⁻
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1. Preparation

2. Incubation

3. Analysis

Prepare GPP stock solution
and various pH buffers
(e.g., pH 2, 4, 7, 9, 11)

Dilute GPP stock into
each pH buffer to a

known concentration

Store aliquots at controlled
temperatures (e.g., 40°C, 60°C)

Withdraw samples at
predetermined time points

(t=0, 2, 4, 8, 24h...)

Quench reaction
(neutralize/cool)

Quantify remaining GPP
(e.g., using HPLC)

Plot ln[GPP] vs. time to
determine degradation rate (k)

for each pH condition
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To cite this document: BenchChem. ["solubility and stability of glucose pentasulfate
potassium in aqueous solutions"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569196#solubility-and-stability-of-glucose-
pentasulfate-potassium-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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